Cas no 30363-04-3 (1,3,5-Triazine-2,4,6-triethanol,a2,a4,a6-tris(2-chlorophenyl)-)

• Product name: 1,3,5-Triazine-2,4,6-triethanol,a2,a4,a6-tris(2-chlorophenyl)-
• CAS No: 30363-04-3
• MF: C₂₇H₂₄Cl₃N₃O₃
• MW: 544.856763839722
• CID: 316655

1,3,5-Triazine-2,4,6-triethanol,a2,a4,a6-tris(2-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2,4,6-triethanol,a2,a4,a6-tris(2-chlorophenyl)-
• 1,3,5-Triazine-2,4,6-triethanol, α2,α4,α6-tris(2-chlorophenyl)-

• Inchi： 1S/C27H24Cl3N3O3/c28-19-10-4-1-7-16(19)22(34)13-25-31-26(14-23(35)17-8-2-5-11-20(17)29)33-27(32-25)15-24(36)18-9-3-6-12-21(18)30/h1-12,22-24,34-36H,13-15H2
• InChI Key： NJKWRAYMGZEEQQ-UHFFFAOYSA-N
• SMILES： N1=C(CC(C2=CC=CC=C2Cl)O)N=C(CC(C2=CC=CC=C2Cl)O)N=C1CC(C1=CC=CC=C1Cl)O

Computed Properties

• Exact Mass: 543.08862
• Monoisotopic Mass: 543.088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 9
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99.4A^2

Experimental Properties

• Density: 1.432
• Boiling Point: 792.1°Cat760mmHg
• Flash Point: 432.9°C
• Refractive Index: 1.669
• PSA: 99.36
• pka: 13.02±0.20(Predicted)